Cas no 844486-96-0 (2-Butanol, 1-iodo-, (2R)-)

• Product name: 2-Butanol, 1-iodo-, (2R)-
• CAS No: 844486-96-0
• MF: C₄H₉IO
• MW: 200.018133878708
• CID: 1823839
• PubChem ID: 12167164

2-Butanol, 1-iodo-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 1-iodo-, (2R)-
• 844486-96-0
• 1-IODO-BUTAN-2-OL
• MFCD24464219
• (2R)-1-Iodo-2-butanol

• Inchi： InChI=1S/C4H9IO/c1-2-4(6)3-5/h4,6H,2-3H2,1H3/t4-/m1/s1
• InChI Key： XATASVWMNXKVMR-SCSAIBSYSA-N
• SMILES： CCC(CI)O

Computed Properties

• Exact Mass: 199.96981g/mol
• Monoisotopic Mass: 199.96981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų